Cas no 1234-22-6 (1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI))

• Product Name: 1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)
• CAS No: 1234-22-6
• MF: C₂₀H₄₀Cl₂N₂
• MW: 379.45100402832
• CID: 211458
• PubChem ID: 71053
• Update Time: 2025-04-19

1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(azepan-1-ylmethyl)cyclohexyl]methyl]azepane,dihydrochloride
• 1234-22-6
• (trans)-1,4-Bis(hexahydroazepinylmethyl)cyclohexane dihydrochloride
• Azepine, N,N'-(1,4-cyclohexylenedimethylene)bis(hexahydro-, dihydrochloride, (E)-
• DTXSID70154004
• Cyclohexane, 1,4-bis(hexahydroazepinylmethyl)-, dihydrochloride, (E)-
• (trans)-N,N'-(1,4-Cyclohexylenedimethylene)bis(hexahydroazepine) dihydrochloride
• 1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)

• Inchi： 1S/C20H38N2.2ClH/c1-2-6-14-21(13-5-1)17-19-9-11-20(12-10-19)18-22-15-7-3-4-8-16-22;;/h19-20H,1-18H2;2*1H
• InChI Key： JUSNIEPCJNWQRR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCCC1)CC1CCC(CN2CCCCCC2)CC1

Computed Properties

• Exact Mass: 378.2572
• Monoisotopic Mass: 378.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Boiling Point: 404.4°Cat760mmHg
• Flash Point: 177.4°C
• PSA: 6.48